Cas no 1806787-80-3 (5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine
• CAS No: 1806787-80-3
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4851287
• Update Time: 2025-05-20

5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine

• Inchi： 1S/C9H8F2N2O2/c1-14-7-5(3-12)4-13-6(9(10)11)8(7)15-2/h4,9H,1-2H3
• InChI Key： ZLHKQWSKTAKYTC-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C#N)=CN=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Additional information on 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine

Professional Introduction to 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1806787-80-3)

5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine, with the CAS number 1806787-80-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a cyano group, two methoxy groups, and a difluoromethyl group, making it a versatile intermediate for the synthesis of various biologically active molecules.

The structural attributes of 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine contribute to its utility in drug discovery and development. The presence of the cyano group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the difluoromethyl group introduces lipophilicity and metabolic stability. Additionally, the methoxy groups provide further sites for functionalization, enabling the creation of diverse pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. A notable area of research involves their application as kinase inhibitors, particularly in targeting oncogenic pathways. Studies have demonstrated that compounds incorporating a pyridine scaffold can exhibit potent inhibitory effects on various kinases by modulating their binding affinity and catalytic activity.

The difluoromethyl moiety in 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine has been extensively studied for its ability to improve drug-like properties such as bioavailability and resistance to metabolic degradation. This feature is particularly valuable in the development of small-molecule inhibitors where pharmacokinetic profiles are critical for therapeutic efficacy. Recent publications highlight its role in enhancing the potency and selectivity of kinase inhibitors, thereby reducing off-target effects.

Furthermore, the cyano group in this compound serves as a versatile handle for further chemical modifications. It can be reduced to an amine or converted into other functional groups, allowing for the synthesis of complex derivatives with tailored biological activities. This flexibility makes 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine a valuable building block in medicinal chemistry.

The combination of these structural features has led to its investigation in various therapeutic areas. For instance, researchers have explored its potential as an antiviral agent by targeting viral proteases and polymerases. The electron-withdrawing nature of the cyano group and the lipophilic properties introduced by the difluoromethyl moiety contribute to its interaction with viral enzymes, potentially inhibiting replication cycles.

In addition to its applications in oncology and antiviral therapy, 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine has shown promise in addressing neurological disorders. The pyridine scaffold is known to interact with central nervous system receptors and enzymes, making it a viable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that derivatives of this compound may modulate neurotransmitter release and receptor activity.

The synthesis of 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group efficiently. These methods not only enhance synthetic efficiency but also minimize unwanted side products, ensuring that the final product meets pharmaceutical standards.

The growing body of research on this compound underscores its importance in modern drug discovery. As computational methods and high-throughput screening technologies continue to advance, compounds like 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine are being rapidly identified as lead candidates for further optimization. The integration of experimental data with computational modeling has accelerated the process of identifying promising scaffolds for therapeutic development.

In conclusion, 5-Cyano-2-(difluoromethyl)-3,4-dimethoxypyridine (CAS No. 1806787-80-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of applications. Its role in developing kinase inhibitors, antiviral agents, and potential treatments for neurological disorders highlights its importance in addressing unmet medical needs. As research continues to uncover new therapeutic possibilities, this compound will remain at the forefront of medicinal chemistry innovation.